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Compound of Interest

Compound Name: PF-03622905

Cat. No.: B12409332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of solutions of PF-
03622905, a potent, ATP-competitive inhibitor of Protein Kinase C (PKC). The information is

intended to guide researchers in the accurate and safe handling of this compound for in vitro

and in vivo studies.

Compound Information
PF-03622905 is a small molecule inhibitor with high specificity for several isoforms of Protein

Kinase C. Its mechanism of action is through competitive inhibition of ATP binding to the kinase

domain of PKC, thereby preventing the phosphorylation of its downstream substrates.

Identifier Value

IUPAC Name
N-(3-(1H-Indazol-5-ylamino)quinoxalin-2-

yl)isobutyramide

CAS Number 1072100-15-2

Molecular Formula C₂₄H₃₅N₇O₃

Molecular Weight 469.58 g/mol

Mechanism of Action and Biological Activity
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PF-03622905 demonstrates potent inhibitory activity against multiple PKC isoforms. The IC₅₀

values, representing the concentration of the inhibitor required to reduce the enzyme activity by

50%, are summarized below.

Target IC₅₀ (nM)

PKCα 5.6

PKCβI 14.5

PKCβII 13

PKCγ 37.7

PKCθ 74.1

The high specificity of PF-03622905 for PKC over other protein kinases makes it a valuable

tool for studying the role of PKC in various cellular signaling pathways.

Protein Kinase C (PKC) Signaling Pathway
The diagram below illustrates the general mechanism of PKC activation and its role in cellular

signaling, which is the pathway targeted by PF-03622905.
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Caption: General overview of the Protein Kinase C (PKC) signaling pathway.
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Experimental Protocols
Materials and Equipment

PF-03622905 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Handle PF-03622905 powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM Stock Solution in DMSO
Note: Specific solubility data for PF-03622905 is not readily available. The following protocol is

a general guideline for preparing a stock solution. It is recommended to perform a small-scale

solubility test before preparing a larger volume.

Calculate the required mass of PF-03622905:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 469.58 g/mol × 1000 mg/g = 4.6958 mg

Weighing the compound:
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Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 4.70 mg of PF-03622905 powder into the tube. Record

the exact weight.

Dissolving the compound:

Calculate the precise volume of DMSO required based on the actual weight of the

compound: Volume (mL) = [Mass (mg) / 469.58 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

PF-03622905 powder.

Cap the tube tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but be cautious of

potential compound degradation at higher temperatures.

Storage of the Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock

solution should be stable for several months.

Experimental Workflow for In Vitro Assays
The following diagram outlines a typical workflow for using the prepared PF-03622905 stock

solution in a cell-based assay.
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Caption: A standard workflow for utilizing PF-03622905 in cell-based experiments.

Disclaimer
This information is for research use only and is not intended for human or therapeutic use. The

user is solely responsible for the safe handling and use of this product. It is recommended to

consult relevant literature and perform validation experiments for your specific application.

To cite this document: BenchChem. [Application Notes and Protocols for PF-03622905
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409332#pf-03622905-solution-preparation]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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